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Compound of Interest

Compound Name: m-PEG11-acid

Cat. No.: B2833604

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG11-acid, a hetero-bifunctional polyethylene glycol (PEG) linker commonly utilized in the
synthesis of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACS).
The information presented herein is intended for researchers, scientists, and drug development
professionals. Due to the limited availability of specific toxicological data for m-PEG11-acid,
this guide incorporates general safety principles for handling similar chemical entities.

Chemical and Physical Properties

m-PEG11-acid, with the chemical formula C24H48013, is a PEG linker featuring a terminal
carboxylic acid group. This hydrophilic spacer enhances the solubility of the parent molecule in
aqueous media. The terminal carboxylic acid allows for covalent conjugation to primary amine
groups through the formation of a stable amide bond, typically facilitated by activating agents
such as EDC or DCC.[1][2]

Table 1: Physical and Chemical Properties of m-PEG11-acid
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Property Value Source
Molecular Formula C24H48013 [1103114]
Molecular Weight 544.63 g/mol

Colorless to light yellow
Appearance

liquid/oil
Purity >98%
- Soluble in DMSO, DCM, THF,
Solubility
DMF
Density 1.113 + 0.06 g/cm?3
CAS Number 2280998-74-3

Health and Safety Information

To date, the chemical, physical, and toxicological properties of m-PEG11-acid have not been
thoroughly investigated. One available Safety Data Sheet (SDS) for a similar PEGylated
carboxylic acid indicates that it is not classified as a hazardous substance or mixture according
to Regulation (EC) No. 1272/2008. However, in the absence of comprehensive toxicological
data, it is prudent to handle m-PEG11-acid with care, adhering to standard laboratory safety
protocols.

General safety information for related polyethylene glycol (PEG) compounds suggests that
while they are generally considered to have low toxicity, PEGs can be absorbed through
damaged skin. For other PEG derivatives, such as PEG-laurates, high doses in feeding studies
have shown potential for gastrointestinal irritation and liver effects.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Information

Data not available. Handle as a potentially

Acute Toxicity
hazardous substance.

_ _ o May cause mild irritation. Avoid direct contact
Skin Corrosion/Irritation

with skin.
Eye Damage/Irritation May cause eye irritation.
Respiratory Sensitization Avoid inhalation of vapors or aerosols.

Handling and Personal Protective Equipment (PPE)

Proper handling of m-PEG11-acid is crucial to minimize exposure and ensure a safe laboratory
environment. All work with this compound should be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE) Workflow
. Wear Chemical .
Resistant Gloves Wear a Lab Coat Wear Closed-Toed Shoes e
(e.g., Nitrile)

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) workflow for handling m-PEG11-acid.

General Handling Precautions:

Avoid inhalation of vapor or gas.

Prevent contact with skin and eyes.

Use in a chemical fume hood.

When transferring, pour the acid into a clean beaker first, then into a graduated cylinder, all

within secondary containment.
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e Always be cautious when opening containers, as threads of screw caps may be
contaminated.

Storage and Stability

Proper storage of m-PEG11-acid is essential to maintain its integrity and prevent degradation.

Table 3: Storage Conditions

Form Temperature Duration Conditions Source

Protect from
Neat -20°C 1 month light, stored

under nitrogen

Protect from
In Solvent -80°C 6 months light, stored

under nitrogen

Shiopi Ambient May vary by
ippin -
PPIng Temperature region

Stability and Reactivity:

Stability: The product is stable under normal operating and storage conditions.

Conditions to Avoid: High temperatures and frequent exposure to air should be avoided.

Materials to Avoid: Avoid contact with strong oxidizing agents.

Hazardous Polymerization: Hazardous polymerization is not expected to occur.

First Aid and Spill Response

In the event of exposure or a spill, immediate and appropriate action is necessary.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
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¢ Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water for at least 15 minutes.

+ Eye Contact: Immediately flush eyes with running water for at least 20 minutes as a

precaution.

¢ Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Response Workflow

Small Spill of
m-PEG11-acid

Alert others
in the vicinity

Ensure appropriate
PPE is worn

Absorb with inert material
(e.g., vermiculite, sand)

Collect absorbed material
into a chemical waste container

Decontaminate spill area
with soap and water

Dispose of waste
according to institutional
and local regulations

Click to download full resolution via product page
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Caption: General workflow for responding to a small spill of m-PEG11-acid.

For large spills, evacuate the area and contact the appropriate emergency response team.
Never attempt to neutralize acid spills with bases without proper training and equipment.

Waste Disposal

All waste containing m-PEG11-acid should be treated as chemical waste and disposed of in
accordance with institutional, local, and national regulations.

Waste Disposal Logical Flow
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Arrange for disposal by
a licensed hazardous

waste disposal company
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Caption: Logical flow for the disposal of m-PEG11-acid waste.

Experimental Protocols

Specific experimental protocols for the safety and toxicity testing of m-PEG11-acid are not
publicly available. Researchers should develop and validate their own protocols for use in
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specific applications, such as conjugation to antibodies or small molecules, based on
established chemical principles and safety guidelines.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. The absence of comprehensive safety and toxicity data for m-PEG11-acid
necessitates a cautious approach to its handling. All laboratory personnel should be thoroughly
trained in general chemical safety and handling procedures before working with this compound.
Always consult the most recent Safety Data Sheet (SDS) provided by the supplier and adhere
to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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